Cas no 545385-17-9 (N-(2-methoxyethyl)cyclopropanecarboxamide)

• Product Name: N-(2-methoxyethyl)cyclopropanecarboxamide
• CAS No: 545385-17-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 1593257
• PubChem ID: 5143789
• Update Time: 2025-04-21

N-(2-methoxyethyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxyethyl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-(2-methoxyethyl)- (9CI)
• 545385-17-9
• STL032729
• SCHEMBL16799726
• AKOS003045212
• N-(2-methoxyethyl)cyclopropanecarboxamide

• Inchi： 1S/C7H13NO2/c1-10-5-4-8-7(9)6-2-3-6/h6H,2-5H2,1H3,(H,8,9)
• InChI Key： QFFSQCKIIZUCQZ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCCOC

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33